Cas no 1090944-00-5 (N-[cyano(phenyl)methyl]-4-phenoxybenzamide)

• Product Name: N-[cyano(phenyl)methyl]-4-phenoxybenzamide
• CAS No: 1090944-00-5
• MF: C₂₁H₁₆N₂O₂
• MW: 328.363945007324
• CID: 5673439
• PubChem ID: 45353118
• Update Time: 2025-06-14

N-[cyano(phenyl)methyl]-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26683773
• N-[cyano(phenyl)methyl]-4-phenoxybenzamide
• Z86757410
• 1090944-00-5
• AKOS034640087

• Inchi： 1S/C21H16N2O2/c22-15-20(16-7-3-1-4-8-16)23-21(24)17-11-13-19(14-12-17)25-18-9-5-2-6-10-18/h1-14,20H,(H,23,24)
• InChI Key： NGNTXUCYOZDEGH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C(NC(C#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 328.121177757g/mol
• Monoisotopic Mass: 328.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.1Ų

Additional information on N-[cyano(phenyl)methyl]-4-phenoxybenzamide

Comprehensive Overview of N-[cyano(phenyl)methyl]-4-phenoxybenzamide (CAS No. 1090944-00-5)

N-[cyano(phenyl)methyl]-4-phenoxybenzamide (CAS No. 1090944-00-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and phenoxybenzamide functional groups, exhibits potential applications in drug discovery and material science. Its molecular structure, combining a phenyl ring with a benzamide backbone, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for N-[cyano(phenyl)methyl]-4-phenoxybenzamide has surged due to its relevance in targeted drug delivery systems and enzyme inhibition studies. Researchers are particularly interested in its role as a protein kinase inhibitor, a hot topic in oncology and neurodegenerative disease research. The compound's ability to modulate cellular signaling pathways aligns with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS No. 1090944-00-5 involves multi-step organic reactions, including amide coupling and cyanation processes. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity and structural integrity. This rigorous quality control is critical for applications in high-throughput screening and lead optimization in drug development pipelines.

From an environmental perspective, N-[cyano(phenyl)methyl]-4-phenoxybenzamide is subject to green chemistry evaluations. Its biodegradability and ecotoxicological profile are under scrutiny, reflecting the growing emphasis on sustainable chemical practices. The compound's stability under various pH conditions makes it a candidate for controlled-release formulations, another trending area in pharmaceutical technology.

In the agrochemical sector, derivatives of 1090944-00-5 are being explored as potential plant growth regulators and pest control agents. The phenoxy moiety in its structure shows affinity for certain plant hormone receptors, opening avenues for crop yield enhancement strategies. This application aligns with global concerns about food security and climate-resilient agriculture.

The analytical characterization of N-[cyano(phenyl)methyl]-4-phenoxybenzamide typically involves mass spectrometry and X-ray crystallography to confirm its stereochemical properties. These techniques are crucial for understanding its structure-activity relationships, particularly in computer-aided drug design (CADD) workflows. The compound's logP value and hydrogen bonding capacity make it an interesting subject for molecular modeling studies.

Recent patent literature reveals growing intellectual property activity around CAS 1090944-00-5 derivatives, particularly in central nervous system (CNS) disorders and metabolic diseases. The compound's ability to cross the blood-brain barrier while maintaining stability makes it valuable for neuropharmaceutical development. This correlates with increasing searches for blood-brain barrier penetration strategies in academic databases.

From a regulatory standpoint, N-[cyano(phenyl)methyl]-4-phenoxybenzamide requires proper handling according to Good Laboratory Practice (GLP) standards. While not classified as hazardous, appropriate personal protective equipment (PPE) is recommended during laboratory work. The compound's material safety data sheet (MSDS) provides detailed guidance on storage conditions and compatibility.

The future research directions for 1090944-00-5 include exploration of its chiral derivatives and prodrug formulations. These developments respond to the pharmaceutical industry's need for enantiomerically pure compounds and improved bioavailability. The compound's modular structure allows for diverse structure-activity relationship (SAR) studies, making it a valuable tool for medicinal chemistry programs.

In conclusion, N-[cyano(phenyl)methyl]-4-phenoxybenzamide represents an important building block in modern chemical research. Its applications span from drug discovery to agricultural science, reflecting the interdisciplinary nature of contemporary chemical innovation. As research continues, this compound is likely to play an increasingly significant role in addressing current challenges in human health and sustainable agriculture.